N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-4-fluorobenzene-1-sulfonamide

• IUPAC Name: N-[2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl]-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C18H21ClFN3O2S/c19-15-1-5-17(6-2-15)23-13-11-22(12-14-23)10-9-21-26(24,25)18-7-3-16(20)4-8-18/h1-8,21H,9-14H2
• InChI Key: ADOUVUFRAFFFGO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNS(=O)(=O)C2=CC=C(C=C2)F)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H21ClFN3O2S
• Molecular Weight: 397.9 g/mol

Description

This compound is a major metabolite of hydroxyzine that exhibits high specific affinity for histamine H1 receptor. It is used for the management of allergies, hay fever, angioedema, and urticaria.

Synthesis Analysis

The synthesis of similar compounds often involves N-alkylation of 4-(4-chlorophenyl)piperazine. For instance, one compound was synthesized by N-alkylation of 4-(4-chlorophenyl)piperazine with ethyl 2-bromo-2-methylpropanoate.

Molecular Structure Analysis

The molecular structure of similar compounds is often determined using techniques such as HRMS, IR, 1H NMR, and 13C NMR.

Chemical Reactions Analysis

The chemical reactions involving similar compounds are often evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra. Some compounds have shown significant activity with 50% inhibitory concentrations (IC50) ranging from 1.35 to 2.18 μM.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are often determined using techniques such as HRMS, IR, 1H NMR, and 13C NMR. The solubility of a similar compound in DMSO is 22 mg/mL, and it is insoluble in water.

Scientific Research Applications

GABAA Receptor Interaction

• Molecular Docking Studies : Computational analyses suggest that this compound docks into the binding pocket of the GABAA receptor. .

Pharmaceutical Quality Control

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Structure-Affinity Relationship Studies

• Lead Compound : Researchers have explored structural modifications around the amide bond and alkyl chain of this compound. .

Mechanism of Action

Target of Action

The primary target of N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-4-fluorobenzene-1-sulfonamide is the D4 dopamine receptor . Dopamine receptors are a class of G protein-coupled receptors that are prominent in the vertebrate central nervous system (CNS). The D4 receptor subtype is known to influence cognitive and emotional processes .

Mode of Action

N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-4-fluorobenzene-1-sulfonamide acts as a potent and selective ligand for the D4 dopamine receptor . Ligands are molecules that bind to other molecules, in this case, the D4 dopamine receptor. By binding to these receptors, the compound can influence the receptor’s behavior, leading to changes in the cell’s function .

Biochemical Pathways

Dopaminergic pathways are involved in a variety of functions, including motor control, reward, and the release of various hormones .

Pharmacokinetics

The pharmacokinetic properties of N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-4-fluorobenzene-1-sulfonamide are not well-documented in the literature. Pharmacokinetics refers to how the body affects a specific drug after administration, including its absorption, distribution, metabolism, and excretion (ADME). These properties significantly impact a drug’s bioavailability, or the proportion of the drug that enters the circulation and can have an active effect .

Result of Action

The molecular and cellular effects of this compound’s action are likely related to its interaction with the D4 dopamine receptor. By acting as a ligand for this receptor, it can modulate the receptor’s activity and influence cellular functions regulated by dopaminergic signaling .

Future Directions

The future directions for research on this compound could involve further exploration of its anti-tubercular activity and its potential applications in managing allergies and other conditions. Additionally, the development of novel substituted derivatives could be a promising area of research.